Zinc Bromide

• IUPAC Name: zinc;dibromide
• InChI: InChI=1S/2BrH.Zn/h2*1H;/q;;+2/p-2
• InChI Key: VNDYJBBGRKZCSX-UHFFFAOYSA-L
• Canonical SMILES: [Zn+2].[Br-].[Br-]
• Molecular Formula: Br2Zn, ZnBr2
• DSSTOX Substance ID: DTXSID8052512
• Molecular Weight: 225.2 g/mol
• Physical Description: Zinc bromide appears as a white crystalline noncombustible solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in medicine, in photography., Liquid, White hygroscopic solid; [Hawley] White odorless crystalline solid
• Boiling Point: 697 °C
• Solubility: 1 G SOL IN 0.25 ML H2O; 1 G SOL IN 0.5 ML 90% ALCOHOL, VERY SOL IN ETHANOL; SOL IN ETHER, 457.399 lb/100 lb water at 70 °F, 471 g/100g water @ 25 °C
• Density: 4.22 at 68 °F (USCG, 1999) - Denser than water; will sink, 4.3 g/cu cm
• Color/Form: WHITE HEXAGONAL CRYSTALS
• CAS No.: 7699-45-8
• Melting Point: 394 °C

Description

Zinc bromide appears as a white crystalline noncombustible solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in medicine, in photography.

Scientific Research Applications

• Radiation Shielding in Nuclear Industry :

  • Zinc bromide is used in the nuclear industry for radiation shielding. The study by Oji (1998) discussed its use in Savannah River Site's Consolidated Incinerator Facility, particularly in shielding for viewing windows in nuclear reactor and separation areas. This report also reviewed the stability and combustion products of this compound at high temperatures (Oji, 1998).

• Chemical Synthesis and Catalysis :

  • Waldmeier et al. (1982) identified this compound as a useful reagent for removing trityl protecting groups from nucleotides, exploring optimal conditions and workup methods for this reaction (Waldmeier et al., 1982).
  • Kim, Bouffard, and Lee (2014) utilized a this compound complex in divergent palladium-catalyzed reactions to form various aromatic scaffolds from nitriles (Kim, Bouffard, & Lee, 2014).

• Energy Storage in Zinc–Bromine Batteries :

  • Suresh et al. (2014) researched the zinc–bromine redox flow cell, focusing on zinc utilization during charging and discharging to improve battery efficiency and lifespan (Suresh et al., 2014).

• Formation of Bromine-Rich Zinc Bromides :

  • Hausmann and Feldmann (2016) prepared bromine-rich zinc bromides and studied their structural properties and bromine release behavior (Hausmann & Feldmann, 2016).

• Biomedical Applications :

  • Ramiah et al. (2019) investigated the use of zinc oxide nanoparticles (including this compound) in poultry diet as a mineral feed additive, examining its effects on growth performance and health indicators (Ramiah et al., 2019).

• Chemical Complex Formation and Solvation :

  • Kabisch et al. (1984) studied this compound complexes in dimethylformamide solution using electron diffraction and Raman spectroscopy (Kabisch et al., 1984).

Mechanism of Action

Target of Action

Zinc Bromide (ZnBr2) is an inorganic compound that shares many properties with zinc chloride (ZnCl2), including a high solubility in water forming acidic solutions, and good solubility in organic solvents . It is used in various applications, including servicing oil and natural gas wells , and in the production of batteries . The primary targets of this compound are the biochemical processes where it forms complexes with other elements or compounds .

Mode of Action

The mode of action of this compound involves the formation of Zn-Br complexes . In the context of batteries, the addition of KBr initiates a solid–liquid reaction with excellent kinetics and reversibility due to the formation of these complexes . This effectively avoids passivation of ZnO and suppresses Zn dendrite growth .

Biochemical Pathways

This compound affects several biochemical pathways. Zinc is estimated to bind to around 3000 proteins in vivo, representing about 10% of the human proteome . It assumes a pivotal position during numerous physiological processes, including cell cycle progression, immune functions, meiosis, and many other physiological procedures . The formation of Zn-Br complexes can influence these pathways, although the exact mechanisms are still under investigation.

Pharmacokinetics

The pharmacokinetics of this compound, like other zinc compounds, involves absorption, distribution, metabolism, and excretion . Zinc’s influence on growth and effects on immunity, various systems of the body, and participation in different metabolisms are also explained . .

Result of Action

The molecular and cellular effects of this compound’s action are primarily seen in its applications. For instance, in the context of batteries, this compound contributes to high power density and long lifespan . In oil and natural gas wells, this compound solutions are used to displace drilling mud, holding back flammable oil and gas particles in high pressure wells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, in the context of batteries, they might be sensitive to temperatures over 50 °C, which requires careful monitoring and management to ensure they operate within their optimal temperature range . In oil and natural gas wells, the high acidity and osmolarity of this compound solutions can cause corrosion and handling problems .

Safety and Hazards

Zinc bromide can cause skin and eye irritation upon contact. If ingested, it may lead to gastrointestinal issues. Exposure to dust or fumes can cause respiratory issues. In addition, long-term or repeated exposure can lead to more serious health problems, like damage to the liver and kidneys.

Future Directions

The future of zinc bromide looks promising as research continues into its potential applications. For example, it’s being studied for use in advanced battery technologies due to its electrochemical properties. Zinc–bromine rechargeable batteries (ZBRBs) are one of the most powerful candidates for next-generation energy storage due to their potentially lower material cost, deep discharge capability, non-flammable electrolytes, relatively long lifetime and good reversibility.

Synthesis routes and methods

Procedure details

The rate of degradation of the HEC gel is controlled by (1) the amount of non-reducing sugar added to the fluid and (2) temperature. The gel can be broken in hours or days. To achieve a faster break time at a given temperature, the concentration of non-reducing sugar is simply increased. The data in Table I also show that the rate of breaking is affected by the type of heavy brine. CaCl2 brine at 11.6 ppg and CaCl2 /ZnBr2 brines at 13 and 16.2 ppg give comparable breaks. Whereas 15.1 ppg CaBr2 brine and 16.2 ppg ZnBr2 gave shorter break times. Generally, gels in ZnBr2 brine break faster than in CaBr2 brine, which break slightly faster than gels in CaCl2 brine.

Customer Q & A

Q1: What is the molecular formula and weight of Zinc Bromide?

A1: this compound has a molecular formula of ZnBr2 and a molecular weight of 225.19 g/mol.

Q2: What spectroscopic techniques are used to characterize this compound?

A2: Researchers frequently utilize Raman spectroscopy and X-ray diffraction to study this compound. Raman spectroscopy helps identify different this compound complexes and their equilibrium constants in various solutions like dimethylsulfoxide (DMSO) [, ]. X-ray diffraction provides insights into the structural arrangement of atoms within this compound solutions, revealing details about coordination numbers and interatomic distances [].

Q3: How does the presence of water affect the stability of this compound?

A3: Water can negatively impact this compound stability. In the context of solar heat storage, this compound systems must be carefully designed to prevent the formation of Zinc Hydroxide, which can precipitate and obstruct pipes [].

Q4: Is this compound compatible with organic solvents?

A4: Yes, this compound demonstrates compatibility with various organic solvents. For instance, it dissolves in diethyl ether, forming mono- and di-etherates with distinct stability ranges and thermodynamic properties []. Researchers have also investigated its behavior in ethyl acetate, observing glass transition temperatures at low temperatures [].

Q5: How does this compound behave at low temperatures?

A5: this compound solutions, particularly in organic solvents like ethyl acetate, exhibit glass transition behavior at low temperatures, typically between 100 K and 220 K. This behavior is attributed to the formation of a "granular" structure that transitions towards a quasi-polymeric state at higher concentrations [].

Q6: What challenges are associated with using this compound in high-temperature applications?

A6: At high temperatures, this compound can decompose. For example, in incinerators operating above 870°C, this compound decomposes into zinc oxide and bromine gas. The partitioning of these products between the scrubber solution, bottom ash, and stack emissions needs careful consideration [].

Q7: Can this compound be used as a catalyst?

A7: Yes, this compound acts as a catalyst in various organic reactions, including:

• Bromination of Aromatics: Supported on acid-activated montmorillonite (K-10) or mesoporous silica, this compound effectively catalyzes the para-bromination of aromatic compounds [].
• Synthesis of 5-Aminotetrazole: this compound efficiently catalyzes the synthesis of 5-aminotetrazole from dicyandiamide and sodium azide in water [].
• Glycoside Transformations: this compound, in conjunction with trimethylsilyl bromide, facilitates the direct conversion of O-glycosides to glycosyl bromides. It also catalyzes a unique glycoside anomerization reaction in the presence of alcohols [, ].
• Rearrangement Reactions: this compound catalyzes the rearrangement of pulegone oxide and piperitone oxide to form cyclic diones [].

Q8: How does this compound contribute to the synthesis of polysubstituted NH-pyrroles?

A8: this compound plays a crucial role in the tandem one-pot synthesis of polysubstituted NH-pyrroles. It forms a complex with a β-enamino ester intermediate, generated through a Reformatsky reaction and subsequent alkynylation. This complex then undergoes a palladium-catalyzed oxidative amination, leading to the formation of the desired pyrrole derivatives [].

Q9: What are the primary applications of this compound?

A9: this compound finds applications in various fields:

• Radiation Shielding: Due to its high atomic number, this compound solutions are effective at attenuating gamma radiation, making them suitable for shielding windows in mobile hot cells [, , , ].
• Batteries: this compound batteries are a promising energy storage technology, offering advantages such as cost-effectiveness and high energy density [, , , ].

Q10: Are there alternatives to using this compound in high-pressure, low-temperature (HPLT) applications within the oil and gas industry?

A10: Yes, due to environmental concerns associated with this compound, alternatives are being actively researched. One such option is a novel class of zinc-free, high-density brines developed by Albemarle Corporation, which exhibit low true crystallization temperatures and are suitable for HPLT conditions without the environmental drawbacks of this compound [].

Q11: What are the environmental concerns related to this compound?

A11: While this compound offers advantages in certain applications, its use raises environmental concerns. The potential for leaks and spills during transportation and handling necessitates proper management and disposal of this compound waste [, ].

Q12: How is this compound waste managed?

A12: Effective management of this compound waste is crucial due to its potential environmental hazards. Solidification using commercially available aqueous sorbents is a viable method to contain and manage this compound waste [].

Q13: What research is being done on improving the performance of this compound flow batteries?

A13: Researchers are exploring ways to enhance the efficiency and lifespan of this compound flow batteries. A key focus is optimizing zinc utilization during the charging and discharging cycles. Studies have shown that using higher purity this compound electrolytes and modifying electrode materials can significantly improve zinc utilization, leading to increased Faradaic efficiency [].